Cas no 31982-00-0 (Benzenesulfonamide,N-[(1S)-3-chloro-1-methyl-2-oxopropyl]-4-methyl-)

• Product Name: Benzenesulfonamide,N-[(1S)-3-chloro-1-methyl-2-oxopropyl]-4-methyl-
• CAS No: 31982-00-0
• MF: C₁₁H₁₄ClNO₃S
• MW: 275.751760959625
• CID: 305830
• PubChem ID: 208314
• Update Time: 2025-04-19

Benzenesulfonamide,N-[(1S)-3-chloro-1-methyl-2-oxopropyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[(1S)-3-chloro-1-methyl-2-oxopropyl]-4-methyl-
• L-N-(3-Chloro-1-methylacetonyl)-p-toluenesulfonamide
• N-(4-Chloro-3-oxobutan-2-yl)-4-methylbenzene-1-sulfonamide
• p-Toluenesulfonamide, N-(3-chloro-1-methylacetonyl)-, L-
• Benzenesulfonamide, N-(3-chloro-1-methyl-2-oxopropyl)-4-methyl-, (S)-
• DTXSID50953875
• N-Tosyl-L-alanine chloromethyl ketone
• 31982-00-0

• Inchi： 1S/C11H14ClNO3S/c1-8-3-5-10(6-4-8)17(15,16)13-9(2)11(14)7-12/h3-6,9,13H,7H2,1-2H3/t9-/m0/s1
• InChI Key： IPACIBZWFYEXRK-VIFPVBQESA-N
• SMILES： ClCC([C@H](C)NS(C1C=CC(C)=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 275.03842
• Monoisotopic Mass: 275.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 63.24